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Compound of Interest

Compound Name: 3,5-Diiodobenzaldehyde

Cat. No.: B098778 Get Quote

This guide provides essential information regarding the molecular properties of 3,5-
Diiodobenzaldehyde, tailored for researchers, scientists, and professionals in the field of drug

development.

Core Molecular Data
The fundamental molecular characteristics of 3,5-Diiodobenzaldehyde are summarized below.

This data is crucial for a variety of experimental and theoretical applications, including reaction

stoichiometry, analytical characterization, and computational modeling.

Property Value

Molecular Formula C₇H₄I₂O[1][2]

Molecular Weight 357.91 g/mol [1][2]

Logical Relationship of Molecular Properties
The following diagram illustrates the relationship between the chemical name and its

corresponding molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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